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Compound of Interest

(2-AMINOETHYL)(2-
Compound Name:

METHOXYETHYL)AMINE
CAS No.: 19815-35-1
Cat. No.: B3249836

Get Quote

Executive Summary

In the landscape of chelation chemistry, EDTA (Ethylenediaminetetraacetic acid) is the
thermodynamic gold standard for metal sequestration. However, for applications requiring
reversible binding, hemilability, or specific solubility profiles, (2-Aminoethyl)(2-
methoxyethyl)amine (herein referred to as MEA-en) offers a distinct functional alternative.

This guide objectively compares the chelating efficiency of these two ligands. While EDTA
dominates in total metal scavenging (

), MEA-en operates as a bidentate/tridentate ligand with significantly lower stability constants (

, estimated based on ethylenediamine analogs). This lower stability is not a deficit but a
feature, enabling catalytic cycles and ligand exchange processes that EDTA would arrest.

Structural & Mechanistic Basis[1]

To understand the efficiency gap, we must analyze the coordination modes (denticity) and the
Chelate Effect.
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hemical Identity[2][3]

(2-Aminoethyl)(2-

Feature ) EDTA
methoxyethyl)amine
CAS Number 19815-35-1 60-00-4
Formula
MW 118.18 g/mol 292.24 g/mol
2 (Bidentate) typically;
Denticity potentially 3 (Tridentate) via 6 (Hexadentate)
ether oxygen.
2 Amines (Primary/Secondary), ]
Donors 2 Amines, 4 Carboxylates.

1 Ether Oxygen (Weak).

Coordination Visualization

The following diagram illustrates the binding modes. EDTA wraps the metal completely (Cage-

like), while MEA-en forms a single chelate ring with a "pendant" ether tail that may or may not

bind (Hemilability).
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Caption: Comparative binding topology. MEA-en forms a single 5-membered ring (bidentate)
with a weak ether interaction. EDTA forms five 5-membered rings, maximizing the chelate
effect.

Thermodynamic Efficiency Comparison
The "efficiency"” of a chelator is quantified by its Stability Constant (

or
).
Comparative Stability Data (Log K)
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EDTA ( MEA-en (
Metal lon Interpretation
) )*
EDTA binds Cu
18.8 ~10.0 times stronger than
MEA-en.
MEA-en allows Ni
18.6 ~8.5 exchange; EDTA locks
it.
Significant gap; MEA-
16.5 ~6.0 en is a poor
scavenger for Zn.
MEA-en is ineffective
10.7 <4.0 for Ca sequestration

(Water softening).

*Note: Values for MEA-en are estimated based on structural analogs (N-alkylethylenediamines)
as exact literature values for CAS 19815-35-1 are sparse. The ether oxygen contributes
negligibly to stability in aqueous solution compared to the diamine core.

The Entropy Factor

o EDTA: One molecule displaces 6 water molecules from the metal (

). This results in a massive increase in system entropy (
), driving the reaction.

 MEA-en: One molecule displaces only 2 water molecules. The entropy gain is much lower.

Experimental Protocol: Determining Stability
Constants

To validate the efficiency of MEA-en in your specific matrix, you cannot rely on generic tables.
You must perform a Potentiometric Titration (Irving-Rossotti Method).[1]
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Methodology Overview

This protocol determines the protonation constants (

) of the amine and the metal-ligand stability constant (

)-[11[2]

Reagents:
e Ligand: 0.01 M MEA-en solution (converted to hydrochloride salt).
e Metal Salt: 0.01 M

or
(avoid chlorides to prevent halide coordination).

o Titrant: 0.1 M NaOH (standardized, carbonate-free).
« lonic Strength Adjuster: 0.1 M

or

Step-by-Step Workflow

» Calibration: Calibrate the glass electrode pH meter using buffers (pH 4.0, 7.0, 10.0) and
determine the correction factor for ionic strength.

» Acid Titration (Ligand

[¢]

Titrate acidified ligand solution (Ligand + Excess Acid) with NaOH.

o

Plot pH vs. Volume NaOH.[2]

Calculate

o
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(average protons attached to ligand) to find

and

o Complex Titration (Metal Binding):

o Titrate solution containing (Ligand + Metal + Acid) with NaOH.[3]

o The curve will shift to lower pH values compared to the free ligand curve (due to proton
displacement by metal).

o Data Analysis:

o Calculate

(average number of ligands bound per metal).[4]

o Calculate

(negative log of free ligand concentration).[4]

o Plot

VS.
. The value of
at

corresponds to
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Prepare Solutions

(Ligand, Metal, lonic Medium)

Titration 1: Ligand + Acid Titration 2: Ligand + Metal + Acid
(Determine pKa) (Determine Complex Formation)

~,

Calculate formation function (n)
and free ligand exponent (pL)

Derive Stability Constant (log K)

Click to download full resolution via product page

Caption: Workflow for potentiometric determination of stability constants.

Application Scenarios: When to Use Which?

The "efficiency" depends on the goal. High stability (EDTA) is not always desirable.
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Scenario Use EDTA Use MEA-en Reasoning

You need irreversible

binding to safely
Heavy Metal Detox YES NO ,

excrete toxic metals

(Pb, Hg).

EDTA ensures zero
Buffer Preparation YES NO free metal ions in

biochemical assays.

MEA-en can stabilize
a metal center while
] leaving coordination
Catalysis NO YES ]
sites open for
substrates

(Hemilability).

MEA-en serves as a
] functional monomer;
Polymer Synthesis NO YES ) S
EDTA is a termination

agent.

The methoxy tail of
MEA-en improves
- ] solubility in less polar
Solubility Water Only Organic/Water
solvents compared to
the highly charged

EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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